Cas no 32315-10-9 (Bis(trichloromethyl) Carbonate)

Triphosgene,Also known as solid phosgene,The chemical name is trichloromethyl carbonate,double(Trichloromethyl)Carbonate,Triphosgene is white crystal,Phosgene like odor.Strong stability,Only a small amount at boiling pointdecomposition,Generation of trichloromethyl chloroformate and phosgene.

Bis(trichloromethyl) Carbonate structure

32315-10-9 structure

Product Name:Bis(trichloromethyl) Carbonate

CAS No:32315-10-9

Molecular Formula:C₃CL₆O₃

Molecular Weight:296.75

MDL:MFCD00062848

CID:53872

PubChem ID:94429

Bis(trichloromethyl) Carbonate Properties

Names and Identifiers

- Bis(trichloromethyl)carbonate
- CARBONIC ACID BISTRICHLOR METHYL ESTER
- TRIPHOSGEN
- TRIPHOSGENE
- TriphosgeneForSynthesis
- Methanol, trichloro-, carbonate (2:1)
- TRICHLOROMETHANOLCARBONATE
- TRIPHOSGENE (BIS-(TRICHLOROMETHYL)CARBONATE)
- tri-Phosgene, Triphosgene
- Carbonic acid bis(trichloromethyl)
- Carbonic acid bis(trichloromethyl) ester
- Trichloromethoxyformic acid trichloromethyl ester
- bistrichloromethyl carbonate
- ditrichloromethyl carbonate
- trichloromethyl carbonate
- tri-Phosgene
- Bis(trichloromethyl) Carbonate
- BIS(TRICHLOROMETHYL) CARBONATE
- Triphosgene98+%
- Triphosgene, 98% [Bis-(trichloromethyl)-carbonat]
- M03559
- UNII-2C0677Q3B2
- 1,1,1-TRICHLOROMETHANOL 1,1'-CARBONATE
- Triphosgene, reagent grade, 98%
- Carbonic acid, bis(trichloromethyl) ester
- EN300-29656
- EINECS 250-986-3
- NS00060193
- D97673
- Methanol, 1,1,1-trichloro-, 1,1'-carbonate
- C3Cl6O3
- T1467
- 32315-10-9
- Triphosgene (Technical grade)
- bis(trichloromethyl)-carbonate
- Bis-(trichloromethyl)-carbonate
- J-018701
- A15484
- bis-(trichloromethyl) carbonate
- F0001-0964
- hexachlorodimethyl carbonate
- DTXSID00865631
- BP-31143
- Q421346
- Bis (trichloro methyl) carbonate
- Cartridge for Phosgene Generation, 0.05 mole
- AKOS005721144
- Cartridge for Phosgene Generation, 0.02 mole
- AMY40207
- Bis(trichloromethyl) carbonate, purum, >=99.0% (AT)
- UCPYLLCMEDAXFR-UHFFFAOYSA-N
- FT-0653313
- tri phosgene
- bis-trichloromethylcarbonate
- MFCD00062848
- bis-(trichloromethyl)carbonate
- TRIPHOSGENE [MI]
- bis (trichloromethyl) carbonate
- 2C0677Q3B2
- SCHEMBL5427
- Triphosgene,99%
- DB-031361
- DTXCID40814022
- BBL011553
- STL146687
- tri-Phosgene;Triphosgene
- +Expand
- MDL： MFCD00062848
- InChIKey： UCPYLLCMEDAXFR-UHFFFAOYSA-N
- Inchi： 1S/C3Cl6O3/c4-2(5,6)11-1(10)12-3(7,8)9
- SMILES： C(=O)(OC(Cl)(Cl)Cl)OC(Cl)(Cl)Cl
- BRN： 1787583

Computed Properties

Exact Mass: 293.79800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 293.79786
Heavy Atom Count: 12
Complexity: 150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 35.5

Experimental Properties

LogP: 3.79500
PSA: 35.53000
Water Partition Coefficient: Almost insoluble
Boiling Point: 203-206 °C(lit.)
Melting Point: 79-83 °C (lit.)
Vapor Pressure: 0.3±0.4 mmHg at 25°C
Flash Point: 203-206°C
Color/Form: White crystals
Solubility: Insoluble in water, soluble in ether \ tetrahydrofuran \ benzene \ cyclohexane \ chloroform and other organic solvents
Sensitiveness: Moisture Sensitive
Density: 1.78

Bis(trichloromethyl) Carbonate Security Information

Symbol: GHS05 GHS06
WGK Germany：2
Safety Term：6.1
Safety Instruction： S36/37/39-S45-S9-S26
Packing Group：II
Packing Group：II
Risk Phrases：R26; R29; R34
Hazard Level：6.1
Dangerous goods sign： T+
Hazardous Material transportation number：UN 2928 6.1/PG 2
Hazard Statement： H314,H330
Warning Statement： P260,P280,P284,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 26-34
Signal Word：Danger
TSCA：Yes
HazardClass：6.1 (8)
FLUKA BRAND F CODES：10-19-21

Bis(trichloromethyl) Carbonate Customs Data

HS CODE：29209010
Customs Data：

China Customs Code:
2920909090

Overview:

2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Bis(trichloromethyl) Carbonate Related Literature

1. Fischer-type tungsten acyl (carbeniate), carbene and carbyne complexes bearing C5-attached thiazolyl substituents: interaction with gold(i) fragments

Christoph E. Strasser,Stephanie Cronje,Helgard G. Raubenheimer New J. Chem. 2010 34 458
2. Design, synthesis, and biological evaluation of oxazolidone derivatives as highly potent N-acylethanolamine acid amidase (NAAA) inhibitors

Jie Ren,Yuhang Li,Hongwei Ke,Yanting Li,Longhe Yang,Helin Yu,Rui Huang,Canzhong Lu,Yan Qiu RSC Adv. 2017 7 12455
3. Multi-responsive polypeptide hydrogels derived from N-carboxyanhydride terpolymerizations for delivery of nonsteroidal anti-inflammatory drugs

Jingwei Fan,Richen Li,Hai Wang,Xun He,Tan P. Nguyen,Rachel A. Letteri,Jiong Zou,Karen L. Wooley Org. Biomol. Chem. 2017 15 5145
4. Ring-locking strategy facilitating determination of absolute optical purity of 2-amino-1-butanol by reverse-phase high-performance liquid chromatography

Bo Li,Jie Zhang,Bei-Bei Yang,Li Li,Xiao-Xiao Yang RSC Adv. 2017 7 45714
5. Trapping bicyclic titanacyclopentenes with bis(trichloromethyl) carbonate (BTC): a new method to bicyclic cyclopentenones

Zongbao Zhao,Yu Ding J. Chem. Soc. Perkin Trans. 1 1998 171
6. Multi-responsive polypeptide hydrogels derived from N-carboxyanhydride terpolymerizations for delivery of nonsteroidal anti-inflammatory drugs

Jingwei Fan,Richen Li,Hai Wang,Xun He,Tan P. Nguyen,Rachel A. Letteri,Jiong Zou,Karen L. Wooley Org. Biomol. Chem. 2017 15 5145
7. Vanadium chloride and chloride oxide complexes in an ambient-temperature ionic liquid. The first use of bis(trichloromethyl) carbonate as a substitute for phosgene in an inorganic system

Andrew J. Dent,Anthea Lees,Richard J. Lewis,Thomas Welton J. Chem. Soc. Dalton Trans. 1996 2787
8. Exploiting verdazyl radicals to assemble 2p–3d–4f one-dimensional chains

Chao Wang,Shuang-Yan Lin,Wei Shi,Peng Cheng,Jinkui Tang Dalton Trans. 2015 44 5364
9. Biomass-involved, facile and one-pot synthesis of N-aryl-2(3H)-benzoxazolones from methyl 3-dehydroshikimiate

Ensheng Zhang,Xuejing Zhang,Yuchen Cai,Dejian Wang,Tianlong Xu,Jun Li,Ming Yan,Yong Zou RSC Adv. 2014 4 39020
10. Solid phase synthesis of hydrogen bond surrogate derived α-helices: resolving the case of a difficult amide coupling

Anupam Patgiri,Michael R. Witten,Paramjit S. Arora Org. Biomol. Chem. 2010 8 1773

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